Cas no 15802-79-6 (4-bromo-3-ethyl-1H-Pyrazole)

4-bromo-3-ethyl-1H-Pyrazole structure
4-bromo-3-ethyl-1H-Pyrazole structure
Product Name:4-bromo-3-ethyl-1H-Pyrazole
CAS No:15802-79-6
MF:C5H7BrN2
MW:175.026479959488
MDL:MFCD16620172
CID:1040415
PubChem ID:12565200
Update Time:2025-04-20

4-bromo-3-ethyl-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-3-ethyl-1H-Pyrazole
    • A883458
    • MFCD16620172
    • 15802-79-6
    • pyrazole, 4-bromo-3(5)-ethyl-
    • QJIWUPJCGOTRMI-UHFFFAOYSA-N
    • AKOS015959728
    • 1H-pyrazole, 4-bromo-3-ethyl-
    • FS-6452
    • AB65712
    • SCHEMBL256092
    • ALBB-016440
    • 4-BROMO-5-ETHYL-1H-PYRAZOLE
    • DB-123358
    • EN300-746381
    • DTXSID50502741
    • 4-Bromo-3-ethylpyrazole
    • CS-0315135
    • STL588782
    • MDL: MFCD16620172
    • Inchi: 1S/C5H7BrN2/c1-2-5-4(6)3-7-8-5/h3H,2H2,1H3,(H,7,8)
    • InChI Key: QJIWUPJCGOTRMI-UHFFFAOYSA-N
    • SMILES: BrC1C=NNC=1CC

Computed Properties

  • Exact Mass: 173.97926g/mol
  • Monoisotopic Mass: 173.97926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 76.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 28.7Ų

4-bromo-3-ethyl-1H-Pyrazole Security Information

  • HazardClass:IRRITANT

4-bromo-3-ethyl-1H-Pyrazole Pricemore >>

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